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Compound of Interest

Compound Name: 4-Hydroxy-2-methylbenzaldehyde

Cat. No.: B179408 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Hydroxy-2-methylbenzaldehyde, a key aromatic aldehyde, serves as a versatile

intermediate in the synthesis of various pharmaceuticals, fragrances, and other specialty

chemicals. A thorough understanding of its solubility in different organic solvents is paramount

for optimizing reaction conditions, designing efficient purification strategies, and developing

robust formulations. This technical guide provides a comprehensive overview of the available

solubility data for 4-Hydroxy-2-methylbenzaldehyde, details established experimental

protocols for solubility determination, and presents a visual workflow for these procedures.

Physicochemical Properties
A foundational understanding of the physicochemical properties of 4-Hydroxy-2-
methylbenzaldehyde is essential for interpreting its solubility behavior.
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Property Value Reference

Molecular Formula C₈H₈O₂ [1][2][3]

Molecular Weight 136.15 g/mol [1][2]

Appearance White crystalline solid [1]

Melting Point 45-47 °C [1]

Boiling Point 121-122 °C [1]

Density 1.17 g/cm³ [1]

Solubility Data
Quantitative solubility data for 4-Hydroxy-2-methylbenzaldehyde in a wide range of organic

solvents is not extensively reported in publicly available literature. However, qualitative

descriptions consistently indicate its solubility profile.

Qualitative Solubility
The compound is generally described as soluble in common organic solvents and slightly

soluble in water.[1]

Solvent Class General Solubility

Alcohols (e.g., Methanol, Ethanol) Soluble

Ketones (e.g., Acetone) Soluble

Ethers (e.g., Diethyl Ether) Soluble

Oils Soluble

Water Slightly Soluble

Note: For the structurally similar isomer, 4-hydroxybenzaldehyde, the solubility in water at 30.5

°C is reported as 1.38 g/100mL, and in benzene at 65 °C, it is 3.68 g/mL.[4][5] This information

is provided for comparative purposes only and does not represent the solubility of 4-Hydroxy-
2-methylbenzaldehyde.
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Experimental Protocols for Solubility Determination
The following protocols describe established methods for quantitatively determining the

solubility of a solid compound like 4-Hydroxy-2-methylbenzaldehyde in an organic solvent.

The most common and reliable is the shake-flask method, with the concentration of the

resulting saturated solution being determined by gravimetric analysis or High-Performance

Liquid Chromatography (HPLC).[6][7][8]

Shake-Flask Method for Achieving Equilibrium
This initial step is crucial for preparing a saturated solution, which is a prerequisite for any

accurate solubility measurement.[6][7]

Objective: To prepare a saturated solution of 4-Hydroxy-2-methylbenzaldehyde in a specific

organic solvent at a controlled temperature, ensuring that the solution is in equilibrium with the

solid phase.

Materials:

4-Hydroxy-2-methylbenzaldehyde (solid)

Selected organic solvent (e.g., ethanol, acetone)

Thermostatically controlled shaker or water bath

Screw-cap vials or flasks

Spatula

Analytical balance

Procedure:

Add an excess amount of solid 4-Hydroxy-2-methylbenzaldehyde to a vial. The presence

of undissolved solid at the end of the equilibration period is essential to confirm saturation.[8]

Add a known volume of the selected organic solvent to the vial.
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Securely cap the vial to prevent solvent evaporation.

Place the vial in a thermostatically controlled shaker set to a constant temperature (e.g., 25

°C).

Agitate the mixture for a sufficient period to ensure equilibrium is reached. This can range

from several hours to 24 hours or more, depending on the solvent and the compound's

dissolution rate.[9][10]

After the equilibration period, allow the vial to stand undisturbed at the same temperature to

let the excess solid settle.
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Preparation of Saturated Solution Equilibration Analysis of Supernatant

Add excess 4-Hydroxy-2-methylbenzaldehyde to vial Add known volume of organic solvent Seal vial Agitate at constant temperature (e.g., 24h) Allow excess solid to settle Withdraw and filter supernatant Determine concentration (Gravimetric or HPLC)

Calibration

Sample Analysis

Concentration Determination

Prepare standard solutions of known concentration

Inject standards into HPLC

Generate calibration curve (Peak Area vs. Concentration)

Determine concentration of diluted sample from calibration curve

Withdraw and filter saturated supernatant

Dilute sample to fall within calibration range

Inject diluted sample into HPLC

Record peak area

Calculate original concentration of saturated solution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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